![molecular formula C12H17N3O B1269845 4-Benzylpiperazine-1-carboxamide CAS No. 89026-61-9](/img/structure/B1269845.png)
4-Benzylpiperazine-1-carboxamide
Overview
Description
4-Benzylpiperazine-1-carboxamide is a compound with the CAS Number: 89026-61-9 . It has a molecular weight of 219.29 and is usually available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 4-benzyl-1-piperazinecarboxamide . The InChI code for this compound is 1S/C12H17N3O/c13-12(16)15-8-6-14(7-9-15)10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H2,13,16) .
Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature .
Scientific Research Applications
Chemical Properties
“4-Benzylpiperazine-1-carboxamide” has a molecular weight of 219.29 . It is typically stored at room temperature and is available in a powder form .
Synthesis
The synthesis of “this compound” involves various chemical reactions. The exact process can vary depending on the desired end product and the specific conditions of the experiment.
Analytical Methods
Analytical methods for “this compound” involve a combination of molecular modelling and NMR analysis . These methods help in understanding the structure and properties of the compound .
Biological Properties
The biological properties of “this compound” are still under investigation. Current research focuses on its interactions with various biological systems.
Molecular Imprinting
“this compound” has been used in the development of molecularly imprinted polymers (MIPs) . These MIPs have shown a strong affinity for the compound and have potential applications in the broad-based capture and enrichment of illicit drug blends for subsequent laboratory analysis .
Current State of Research
Potential Implications in Various Fields
The potential implications of “this compound” in various fields are vast. Its unique properties make it a subject of interest for researchers in the fields of chemistry, biology, and materials science.
Safety and Hazards
Mechanism of Action
Target of Action
It is known that benzylpiperazine derivatives interact with various receptors
Mode of Action
It is known that benzylpiperazine, a related compound, has a mixed mechanism of action, acting on the serotonergic and dopaminergic receptor systems in a similar fashion to MDMA
Biochemical Pathways
Benzylpiperazine derivatives are known to affect neuronal excitation and inhibition . They modulate voltage-gated ion channels, enhance gamma-aminobutyric acid (GABA)-mediated inhibitory neurotransmission, and attenuate glutamate-mediated excitatory neurotransmission .
Pharmacokinetics
Drug likeness parameters are important indicators of a molecule’s ADME properties
Result of Action
It is known that benzylpiperazine derivatives can have a variety of effects, including modifying cellular redox states, acting as cell signals that regulate patterns of gene expression, and contributing to biofilm formation .
properties
IUPAC Name |
4-benzylpiperazine-1-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O/c13-12(16)15-8-6-14(7-9-15)10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H2,13,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFVMGPBDKDGCQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10357355 | |
Record name | 4-benzylpiperazine-1-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10357355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89026-61-9 | |
Record name | 4-benzylpiperazine-1-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10357355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 89026-61-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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